Cas no 1994325-11-9 (benzyl 3-(cyanomethylene)azetidine-1-carboxylate)
Benzyl 3-(cyanomethylene)azetidine-1-carboxylate is a versatile heterocyclic compound featuring a reactive cyanomethylene group attached to an azetidine ring, which is further protected by a benzyl carboxylate moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for the construction of nitrogen-containing scaffolds. The presence of both the cyano and carboxylate functional groups enhances its utility in cyclization and cross-coupling reactions. Its stability under various conditions allows for flexible handling in multi-step synthetic routes. Researchers favor this compound for its potential applications in medicinal chemistry, where it serves as a precursor for biologically active molecules, including inhibitors and modulators of enzymatic activity.
1994325-11-9 structure
Product Name:benzyl 3-(cyanomethylene)azetidine-1-carboxylate
CAS No:1994325-11-9
MF:C13H12N2O2
MW:228.25
MDL:MFCD31629640
CID:5104872
PubChem ID:125117224
Update Time:2026-03-03
benzyl 3-(cyanomethylene)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Azetidinecarboxylic acid, 3-(cyanomethylene)-, phenylmethyl ester
- benzyl 3-(cyanomethylene)azetidine-1-carboxylate
- DB-170698
- PB41682
- EN300-22381643
- benzyl 3-(cyanomethylidene)azetidine-1-carboxylate
- F30819
- MFCD31629640
- SY321509
- AS-48412
- CS-0309513
- Benzyl3-(cyanomethylene)azetidine-1-carboxylate
- 1994325-11-9
- AKOS037644187
- SCHEMBL19990247
-
- MDL: MFCD31629640
- Inchi: 1S/C13H12N2O2/c14-7-6-12-8-15(9-12)13(16)17-10-11-4-2-1-3-5-11/h1-6H,8-10H2
- InChI Key: RVCFRLZUFFRFAM-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)C/C(=C\C#N)/C1
Computed Properties
- Exact Mass: 228.089877630g/mol
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 53.3Ų
benzyl 3-(cyanomethylene)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM471174-1g |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate |
1994325-11-9 | 95%+ | 1g |
$531 | 2022-09-01 | |
| Chemenu | CM471174-5g |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate |
1994325-11-9 | 95%+ | 5g |
$1620 | 2023-02-02 | |
| Chemenu | CM471174-10g |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate |
1994325-11-9 | 95%+ | 10g |
$2700 | 2023-02-02 | |
| Chemenu | CM471174-25g |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate |
1994325-11-9 | 95%+ | 25g |
$5400 | 2023-02-02 | |
| Chemenu | CM471174-50g |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate |
1994325-11-9 | 95%+ | 50g |
$8640 | 2023-02-02 | |
| Chemenu | CM471174-100g |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate |
1994325-11-9 | 95%+ | 100g |
$14040 | 2023-02-02 | |
| eNovation Chemicals LLC | D710900-1G |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate |
1994325-11-9 | 97% | 1g |
$555 | 2024-07-21 | |
| eNovation Chemicals LLC | D710900-5G |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate |
1994325-11-9 | 97% | 5g |
$1675 | 2024-07-21 | |
| eNovation Chemicals LLC | D710900-10G |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate |
1994325-11-9 | 97% | 10g |
$2795 | 2024-07-21 | |
| eNovation Chemicals LLC | D710900-25G |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate |
1994325-11-9 | 97% | 25g |
$4860 | 2024-05-23 |
benzyl 3-(cyanomethylene)azetidine-1-carboxylate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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